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Compound of Interest

Compound Name: 2-(Ethoxyacetyl)pyridine

Cat. No.: B126273

CAS Number: 143359-17-5
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited publicly available information exists for 2-(Ethoxyacetyl)pyridine. This
guide is a compilation of calculated data, information from structurally related compounds, and
established synthetic methodologies. Experimental protocols are illustrative and require
optimization.

Physicochemical Properties

Quantitative data for 2-(Ethoxyacetyl)pyridine is largely unavailable in public literature. The
following table summarizes calculated and predicted values, alongside data from structurally
analogous compounds for comparative purposes.
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2-
2-Acetylpyridine 2-Ethoxypyridine
Property (Ethoxyacetyl)pyrid M . ypy_
. (for comparison) (for comparison)
ine
Molecular Formula CoH11NO:2 C7H7NOJ1] C7HsNOJ2]
Molecular Weight 165.19 g/mol 121.14 g/mol [1] 123.15 g/mol [2]
Melting Point Data not available 8-10 °C[3] Data not available
- _ 265.8+25.0 °C _
Boiling Point ) 188-189 °CJ3] Data not available
(Predicted)
Solubility Data not available Miscible in water[4] Data not available

Synthesis and Experimental Protocols

There are no specific published synthetic procedures for 2-(Ethoxyacetyl)pyridine. However,
its structure suggests plausible synthetic routes based on established organic chemistry
reactions. Two potential pathways are outlined below.

Pathway A: Etherification of 2-(Hydroxyacetyl)pyridine

This approach involves the synthesis of an a-hydroxy ketone precursor, followed by
etherification.

Experimental Workflow:

(< . N\ — . N\
Step 1: Hydroxylation of 2-Acetylpyridine Step 2: Williamson Ether Synthesis
2-Acetylpyridine G-Hydroxy-Z—acetylpyridinej Gthyl halide (e.g., Iodoethanea
Oxidation (e.g., with m-CPBA or Oxone) Base (e.g., NaH) injaprotic solvent (e.g., THF) Base (e.g., NaH) in aprotic solvent (e.g., THF)
Y \J \/
a-Hydroxy-2-acetylpyridine 2-(Ethoxyacetyl)pyridine

(S
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Caption: Proposed synthesis of 2-(Ethoxyacetyl)pyridine via etherification.
Protocol for Williamson Ether Synthesis (Hypothetical):

o Preparation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen
or argon), dissolve 2-(hydroxyacetyl)pyridine (1 equivalent) in anhydrous tetrahydrofuran
(THF).

e Deprotonation: Cool the solution to 0 °C in an ice bath. Add sodium hydride (NaH, 1.1
equivalents, as a 60% dispersion in mineral oil) portion-wise. Stir the mixture at 0 °C for 30
minutes, then allow it to warm to room temperature and stir for an additional hour until the
evolution of hydrogen gas ceases.

 Etherification: Cool the resulting alkoxide solution back to 0 °C. Add iodoethane (1.2
equivalents) dropwise via the dropping funnel. After the addition is complete, allow the
reaction mixture to warm to room temperature and then heat to reflux for 4-6 hours,
monitoring the reaction progress by thin-layer chromatography (TLC).

e Work-up and Purification: Upon completion, cool the reaction to room temperature and
guench by the slow addition of saturated aqueous ammonium chloride solution. Extract the
agueous layer with ethyl acetate (3 x volumes). Combine the organic layers, wash with brine,
dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The
crude product can be purified by column chromatography on silica gel.

Pathway B: Acylation of a Pyridine Derivative

This route would involve the formation of the acyl group through a Grignard-type reaction or
other acylation methods.

Experimental Workflow:
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Step 2: Acylauon

Click to download full resolution via product page
Caption: Proposed synthesis of 2-(Ethoxyacetyl)pyridine via acylation.
Protocol for Acylation (Hypothetical):

o Grignard Reagent Formation: Prepare the Grignard reagent from 2-bromopyridine and
magnesium turnings in anhydrous THF under an inert atmosphere.

o Acylation: In a separate flame-dried flask, dissolve ethoxyacetyl chloride (1 equivalent) in
anhydrous THF and cool to -78 °C. To this solution, add the prepared 2-pyridylmagnesium
bromide solution (1.1 equivalents) dropwise, maintaining the temperature below -70 °C.

o Reaction Monitoring and Work-up: Stir the reaction mixture at -78 °C for 2-3 hours. Monitor
the reaction by TLC. Upon completion, quench the reaction with a saturated aqueous
solution of ammonium chloride.

 Purification: Allow the mixture to warm to room temperature and extract with diethyl ether.
Wash the combined organic layers with water and brine, dry over anhydrous magnesium
sulfate, and concentrate in vacuo. Purify the crude product by flash column chromatography.

Potential Applications and Biological Relevance

While no specific biological activities have been reported for 2-(Ethoxyacetyl)pyridine, the
pyridine scaffold is a well-established pharmacophore in drug discovery. Pyridine derivatives
have demonstrated a wide range of biological activities, including antimicrobial, antiviral,
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anticancer, and anti-inflammatory properties. The ethoxyacetyl group may influence the
compound's pharmacokinetic properties, such as solubility and membrane permeability.

Potential Research Areas:

o Antimicrobial Screening: Given the known antimicrobial properties of many pyridine
derivatives, 2-(ethoxyacetyl)pyridine could be screened against various bacterial and
fungal strains.

» Anticancer Research: The pyridine ring is present in numerous kinase inhibitors and other
anticancer agents. This compound could be evaluated for cytotoxic effects against cancer
cell lines.

e Enzyme Inhibition Assays: The ketone functionality could potentially interact with the active
sites of various enzymes, making it a candidate for screening in enzyme inhibition assays.

Signaling Pathway Analysis (Hypothetical):

Should 2-(Ethoxyacetyl)pyridine exhibit biological activity, for instance, as a kinase inhibitor,
its mechanism of action could be elucidated through signaling pathway analysis.

( )

Inhibition

Phosphorylation Blocked

( )

Signal Transduction Altered

( )
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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